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Professionals

Introduction
[8-L-arginine] deaminovasopressin (dAVP), a synthetic analogue of the endogenous

hormone arginine vasopressin (AVP), exhibits potent antidiuretic effects with reduced

vasopressor activity. This makes it a valuable therapeutic agent for conditions such as diabetes

insipidus and certain bleeding disorders. Accurate quantification of dAVP in biological matrices

is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. This

document provides a comprehensive guide to developing a sensitive and specific competitive

enzyme-linked immunosorbent assay (ELISA) for the quantification of dAVP. The protocols

outlined below cover immunogen preparation, antibody production, and a detailed competitive

ELISA procedure, along with expected performance characteristics.

Signaling Pathway of Vasopressin and its
Analogues
dAVP, like AVP, primarily exerts its effects through binding to vasopressin receptors (V1a, V1b,

and V2), which are G-protein coupled receptors. The antidiuretic action of dAVP is

predominantly mediated by the V2 receptor in the kidney's collecting duct principal cells.

Binding of dAVP to the V2 receptor activates a Gs protein, which in turn stimulates adenylyl
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cyclase to produce cyclic AMP (cAMP).[1] This increase in intracellular cAMP activates Protein

Kinase A (PKA), leading to the phosphorylation of aquaporin-2 (AQP2) water channels and

their translocation to the apical membrane.[1] This process increases water reabsorption from

the urine, thus concentrating the urine and reducing its volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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